Cas no 139452-53-2 (6-methyl-2-phenyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one)

• Product Name: 6-methyl-2-phenyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one
• CAS No: 139452-53-2
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 1271456
• PubChem ID: 135472274
• Update Time: 2025-05-20

6-methyl-2-phenyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidin-4(1H)-one, 4,5,6,7-tetrahydro-6-methyl-2-phenyl-
• 6-methyl-2-phenyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one
• Pyrido[4,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-6-methyl-2-phenyl-
• 6-methyl-2-phenyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one

• Inchi： 1S/C14H15N3O/c1-17-8-7-12-11(9-17)14(18)16-13(15-12)10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,15,16,18)
• InChI Key： WGMOOYOVPLSQNC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)NC(=O)C2CN(C)CCC=2N=1

Additional information on 6-methyl-2-phenyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one

Recent Advances in the Study of 6-Methyl-2-phenyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one (CAS: 139452-53-2)

The compound 6-methyl-2-phenyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one (CAS: 139452-53-2) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold belongs to the pyridopyrimidinone class of compounds, which have demonstrated diverse biological activities, particularly in kinase inhibition and central nervous system (CNS) targeting.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have elucidated the critical role of the 6-methyl substitution in enhancing blood-brain barrier permeability while maintaining target affinity. The phenyl group at position 2 appears to contribute significantly to the compound's binding interactions with various kinase domains, as demonstrated through X-ray crystallography studies of inhibitor-protein complexes.

A breakthrough study by Zhang et al. (Nature Chemical Biology, 2024) revealed that this compound exhibits dual inhibitory activity against both CDK4/6 and GSK-3β kinases, with IC50 values of 18 nM and 23 nM respectively. This unique polypharmacological profile suggests potential applications in both oncology (particularly for HR+ breast cancer) and neurodegenerative disorders. The researchers employed a combination of in silico docking studies, enzymatic assays, and cellular models to validate these findings.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 139452-53-2. A 2023 publication in Organic Process Research & Development described an improved synthetic route with 78% overall yield (compared to the previous 52%) through a novel Pd-catalyzed cyclization step. This advancement addresses previous challenges in large-scale production while maintaining high purity standards (>99.5% by HPLC).

Pharmacokinetic studies in rodent models (European Journal of Pharmaceutical Sciences, 2024) demonstrated favorable parameters for 6-methyl-2-phenyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one, including oral bioavailability of 68% and a plasma half-life of 4.2 hours. The compound showed linear pharmacokinetics in the dose range of 5-50 mg/kg, with no observed toxicity at therapeutic doses. These properties make it an attractive candidate for further preclinical development.

Current research directions include exploring structural derivatives for improved selectivity, developing formulation strategies to enhance solubility (currently 12 μg/mL in aqueous buffer at pH 7.4), and investigating potential combination therapies. Several pharmaceutical companies have included this scaffold in their kinase inhibitor pipelines, with Phase I clinical trials anticipated to begin in late 2025 for oncology indications.

In conclusion, 6-methyl-2-phenyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one represents a promising chemical entity with multiple therapeutic potentials. Its unique kinase inhibition profile, combined with favorable pharmacokinetic properties, positions it as an important compound for both basic research and drug development in the coming years.